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Compound of Interest

Compound Name: N-Boc-2,6-difluoroaniline

Cat. No.: B112970 Get Quote

Technical Guide: N-Boc-2,6-difluoroaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-Boc-2,6-difluoroaniline, a valuable

intermediate in organic synthesis, particularly in the development of novel pharmaceuticals and

agrochemicals. This document details its chemical properties, a comprehensive synthesis

protocol, and relevant characterization data.

Core Compound Information
N-Boc-2,6-difluoroaniline, also known as tert-butyl (2,6-difluorophenyl)carbamate, is a

protected form of 2,6-difluoroaniline. The tert-butyloxycarbonyl (Boc) protecting group is

employed to temporarily block the reactivity of the amine functional group, allowing for selective

modifications at other positions of the aromatic ring.

Molecular Formula and Weight:

The chemical formula for N-Boc-2,6-difluoroaniline is C₁₁H₁₃F₂NO₂. Its molecular weight is

229.22 g/mol . This is derived from the addition of the Boc protecting group (C₅H₉O₂) to 2,6-

difluoroaniline (C₆H₅F₂N) and the subsequent loss of one hydrogen atom.
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The following tables summarize the key quantitative data for N-Boc-2,6-difluoroaniline and its

precursor, 2,6-difluoroaniline.

Compound Molecular Formula Molecular Weight ( g/mol )

N-Boc-2,6-difluoroaniline C₁₁H₁₃F₂NO₂ 229.22

2,6-Difluoroaniline C₆H₅F₂N 129.11[1][2]

Physical Properties of 2,6-Difluoroaniline Value

Appearance Clear colorless to pale yellow liquid[3]

Boiling Point 51-52 °C at 15 mmHg[1][3]

Density 1.199 g/mL at 25 °C[1][3]

Refractive Index n20/D 1.508 (lit.)[1]

Water Solubility Slightly soluble[3]

Note: Specific physical properties for N-Boc-2,6-difluoroaniline are not readily available in the

cited literature. However, it is expected to be a solid at room temperature, a common

characteristic of many N-Boc protected aromatic amines.

Experimental Protocols
The synthesis of N-Boc-2,6-difluoroaniline is a straightforward procedure involving the

protection of the amino group of 2,6-difluoroaniline using di-tert-butyl dicarbonate ((Boc)₂O).

Synthesis of N-Boc-2,6-difluoroaniline
Objective: To protect the primary amine of 2,6-difluoroaniline with a tert-butyloxycarbonyl (Boc)

group.

Materials:

2,6-Difluoroaniline
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Di-tert-butyl dicarbonate ((Boc)₂O)

Triethylamine (Et₃N) or another suitable base

Dichloromethane (CH₂Cl₂) or Tetrahydrofuran (THF) as solvent

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Rotary evaporator

Standard laboratory glassware and magnetic stirrer

Procedure:

In a round-bottom flask, dissolve 2,6-difluoroaniline (1 equivalent) in dichloromethane.

To this solution, add triethylamine (1.2 equivalents).

Slowly add a solution of di-tert-butyl dicarbonate (1.1 equivalents) in dichloromethane to the

reaction mixture at room temperature.

Stir the reaction mixture at room temperature for 4-12 hours. The progress of the reaction

can be monitored by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by adding water.

Transfer the mixture to a separatory funnel and wash the organic layer sequentially with

saturated aqueous sodium bicarbonate solution and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator to yield the crude N-Boc-2,6-difluoroaniline.
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The crude product can be further purified by column chromatography on silica gel or by

recrystallization.

Visualizations
Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of N-Boc-2,6-
difluoroaniline.
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Synthesis of N-Boc-2,6-difluoroaniline Workflow

Logical Relationship of Protection Chemistry
The following diagram outlines the logical relationship in amine protection chemistry,

highlighting the role of the Boc group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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